1-(5-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine
Overview
Description
1-(5-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine, also known as BRDMP, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BRDMP is a piperidine derivative that has been synthesized and studied for its unique biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 1-(5-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine involves its selective binding to the sigma-1 receptor. This binding leads to the modulation of various intracellular signaling pathways, including calcium signaling and protein kinase C activation. The modulation of these pathways has been shown to have a neuroprotective effect and may be useful in the treatment of neurological disorders.
Biochemical and Physiological Effects:
1-(5-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine has been shown to have a variety of biochemical and physiological effects. In addition to its selective binding to the sigma-1 receptor, 1-(5-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine has been shown to have anti-inflammatory and antioxidant properties. These properties may be useful in the treatment of various inflammatory and oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(5-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine is its high selectivity for the sigma-1 receptor. This selectivity allows for specific targeting of the receptor, which can be useful in studying its role in various biological processes. However, one of the limitations of 1-(5-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine is its relatively low potency compared to other sigma-1 receptor ligands. This may limit its use in certain experiments where high potency is required.
Future Directions
There are many potential future directions for research involving 1-(5-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine. One area of research could be the development of more potent derivatives of 1-(5-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine that have increased affinity for the sigma-1 receptor. Another area of research could be the investigation of the neuroprotective effects of 1-(5-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine in animal models of neurological disorders. Additionally, the anti-inflammatory and antioxidant properties of 1-(5-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine could be further explored for potential therapeutic applications.
Scientific Research Applications
1-(5-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine has been studied for its potential applications in various areas of scientific research. One of the most promising areas of research is in the field of neuroscience. 1-(5-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine has been shown to have a selective affinity for the sigma-1 receptor, which is a protein that is involved in various neurological functions such as memory, learning, and mood regulation. Therefore, 1-(5-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine has the potential to be used as a tool compound for studying the sigma-1 receptor and its role in neurological disorders such as Alzheimer's disease and depression.
properties
IUPAC Name |
1-(5-bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18BrN3/c1-15(2)11-3-5-16(6-4-11)12-7-10(13)8-14-9-12/h7-9,11H,3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FEPRDRIZWQBPAA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1CCN(CC1)C2=CC(=CN=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18BrN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[3-Fluoro-5-(trifluoromethyl)phenyl]-2-methylpropanoic acid](/img/structure/B1411933.png)
methylamine](/img/structure/B1411937.png)
![(3'-Bromo-[1,1'-biphenyl]-3-yl)boronic acid](/img/structure/B1411941.png)
